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Compound of Interest

Compound Name: 2-Bromoethyl propanoate

Cat. No.: B15270261 Get Quote

An In-Depth Technical Guide to the Chemical Properties of 2-Bromoethyl Propanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2-
bromoethyl propanoate, a halogenated ester of interest in organic synthesis and drug

development. The information is compiled from various sources to ensure a thorough

understanding of its characteristics, handling, and potential applications.

Chemical and Physical Properties
2-Bromoethyl propanoate is a colorless to light yellow liquid. It is important to distinguish it

from its isomer, ethyl 2-bromopropionate, as their properties differ. The fundamental properties

of 2-bromoethyl propanoate are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15270261?utm_src=pdf-interest
https://www.benchchem.com/product/b15270261?utm_src=pdf-body
https://www.benchchem.com/product/b15270261?utm_src=pdf-body
https://www.benchchem.com/product/b15270261?utm_src=pdf-body
https://www.benchchem.com/product/b15270261?utm_src=pdf-body
https://www.benchchem.com/product/b15270261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15270261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₅H₉BrO₂ [1][2]

Molecular Weight 181.03 g/mol [1][2]

IUPAC Name 2-bromoethyl propanoate [1]

CAS Number 4823-46-5 [3]

Appearance Clear liquid - light yellow [4]

Density

1.394 g/cm³ at 25°C (for the

related ethyl 2-

bromopropionate)

[4]

Boiling Point
156-160°C (for the related

ethyl 2-bromopropionate)
[5]

Water Solubility Insoluble [5][6]

Refractive Index

n20/D 1.446 (lit.) (for the

related ethyl 2-

bromopropionate)

Stability Stable at room temperature. [5]

Spectral Data
Spectral analysis is crucial for the identification and characterization of 2-bromoethyl
propanoate. The following data has been reported:

Spectrum Type Availability Source

¹³C NMR Available [1]

Mass Spec (GC-MS) Available [1]

IR Spectra
Vapor Phase IR Spectra

available
[1]

¹H NMR
Data available for similar

compounds
[7][8]
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Chemical Reactivity
2-Bromoethyl propanoate's reactivity is primarily dictated by the presence of the bromine

atom, which is a good leaving group. This makes the adjacent carbon atom electrophilic and

susceptible to nucleophilic attack.[9]

Nucleophilic Substitution: It is expected to readily undergo Sₙ2 reactions with various

nucleophiles, such as amines, alcohols, and thiols, to form new carbon-heteroatom bonds.

This reactivity makes it a useful alkylating agent for introducing the 2-propoxyethyl group into

molecules.

Incompatibilities: It is incompatible with strong acids, bases, oxidizing agents, and reducing

agents.[6][10]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide

(CO), carbon dioxide (CO₂), and hydrogen halides.[10]

Reactivity of 2-Bromoethyl Propanoate.

Experimental Protocols
Synthesis of 2-Bromoethyl Propanoate
While specific protocols for 2-bromoethyl propanoate are not detailed in the provided results,

a general synthesis can be inferred from standard esterification reactions. A plausible method

is the Fischer esterification of propionic acid with 2-bromoethanol in the presence of an acid

catalyst.

Reaction: Propionic Acid + 2-Bromoethanol --(H⁺ catalyst)--> 2-Bromoethyl Propanoate +

Water

General Procedure:

Combine equimolar amounts of propionic acid and 2-bromoethanol in a round-bottom flask.

Add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).[11]
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Heat the mixture under reflux for several hours. The reaction progress can be monitored by

thin-layer chromatography (TLC).[11]

After the reaction is complete, cool the mixture to room temperature.

Pour the mixture into a separatory funnel containing water and a water-immiscible organic

solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to

neutralize the acid catalyst), water, and brine.[11]

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).[11]

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purify the crude product by distillation under reduced pressure to obtain pure 2-bromoethyl
propanoate.
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Synthesis Workflow

Start: Reactants

Reflux with Acid Catalyst

Aqueous Workup
(Wash with NaHCO₃, H₂O, Brine)

Dry Organic Layer
(e.g., Na₂SO₄)

Solvent Evaporation

Purification
(Distillation)

End: Pure Product

Click to download full resolution via product page

Synthesis workflow for 2-Bromoethyl Propanoate.
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Safety and Handling
Detailed safety information for 2-bromoethyl propanoate is not explicitly available. However,

based on the data for the similar compound ethyl 2-bromopropionate, the following precautions

should be taken.[10][12]

Hazard Category Recommendations

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and clothing to

prevent skin exposure.[10][12] In case of

inadequate ventilation, use a suitable respirator.

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood.[13] Avoid contact with

skin, eyes, and clothing.[10] Do not breathe

mist, vapors, or spray.[10] Keep away from heat,

sparks, and open flames.[10]

Storage
Store in a cool, dry, and well-ventilated place in

a tightly closed container.[5][12]

First Aid

Eyes: Immediately flush with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[10] Skin: Get medical aid. Immediately

flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes.[13] Ingestion: Do not induce

vomiting. If victim is conscious and alert, give 2-

4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid immediately.[12] Inhalation: Remove

from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[12]
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This guide is intended for informational purposes for qualified professionals. Always consult the

relevant Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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